
Myristanilide: Structural Dynamics, Synthesis,
and Pharmacological Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Technical Monograph | CAS: 622-56-0

Executive Summary
Myristanilide (N-phenyltetradecanamide) is a fatty acid anilide (FAA) characterized by a 14-

carbon saturated hydrophobic tail coupled to an aromatic aniline headgroup.[1] While often

utilized as a lipophilic structural probe in membrane dynamics, its primary significance in

toxicological research stems from its association with Toxic Oil Syndrome (TOS).[1] As a

saturated analog of the oleilanilides implicated in the 1981 Spanish epidemic, myristanilide
serves as a critical reference standard for studying the immunotoxic mechanisms of aniline-

denatured lipids.

This guide provides a rigorous analysis of myristanilide’s physicochemical properties, a

validated synthesis protocol, and an examination of its biological relevance.[1]

Chemical Identity & Structural Architecture[2]
Myristanilide represents a class of "pseudo-ceramides" or fatty acid amides where the polar

headgroup is capped by a phenyl ring, significantly altering its packing parameter compared to
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endogenous lipids.

Structural Analysis
The molecule consists of two distinct domains:

The Myristoyl Chain (

): A saturated, hydrophobic alkyl chain responsible for membrane intercalation.[1]

The Anilide Headgroup: A planar, aromatic amide moiety.[1] The amide bond provides

hydrogen bond donor/acceptor capability, while the phenyl ring introduces

-

stacking potential, influencing the melting point and solubility profile.[1]

Physicochemical Profile
The following data aggregates experimental values and computed descriptors for precision in

formulation and detection.
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Property Value Context/Significance

IUPAC Name N-phenyltetradecanamide Systematic nomenclature

CAS Number 622-56-0 Unique identifier

Molecular Formula -

Molecular Weight 303.49 g/mol -

Melting Point 85.7 - 86.1 °C

Distinctly higher than myristic

acid (54°C) due to

intermolecular H-bonding and

aromatic stacking [1].[1][2]

LogP (XLogP3) ~7.6

Highly lipophilic; practically

insoluble in water, soluble in

DCM, Ethanol, Acetone [1].[1]

Topological Polar Surface Area 29.1 Å²

Indicates limited polar

interaction capability,

facilitating blood-brain barrier

(BBB) penetration models.[1]

Synthesis & Purification Protocol
While direct condensation of aniline and myristic acid is possible at high temperatures, the Acyl

Chloride Method is preferred for research-grade purity to avoid thermal degradation and

incomplete conversion.

Reaction Logic
Myristoyl Chloride + Aniline

Myristanilide +

[1]

Causality: Aniline is a weak nucleophile.[1] Using the highly reactive acid chloride ensures

rapid coupling.[1] Triethylamine (
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) serves as a scavenger base to neutralize the HCl byproduct, driving the equilibrium forward
and preventing protonation of the aniline.

Step-by-Step Methodology
Reagents:

Myristoyl chloride (1.0 eq)

Aniline (1.0 eq)

Triethylamine (1.2 eq)[1]

Dichloromethane (DCM) (Anhydrous)

Protocol:

Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve Aniline (10 mmol) and Triethylamine (12 mmol) in anhydrous DCM (20
mL). Cool to 0°C.

Addition: Dropwise add Myristoyl chloride (10 mmol) dissolved in DCM (5 mL) over 15

minutes. Critical: Exothermic reaction; maintain temperature <5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3-4 hours.

Monitor via TLC (Hexane:Ethyl Acetate 8:2).[1]

Workup:

Wash reaction mixture with 1M HCl (removes unreacted aniline).

Wash with saturated

(removes unreacted acid/chloride traces).

Wash with Brine, dry over

, and concentrate in vacuo.
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Purification (Self-Validating Step): Recrystallize the crude solid from Ethanol/Water or

Hexane.[1]

Success Criterion: Product should appear as white crystalline plates with a sharp melting

point near 86°C.[1]

Synthesis Workflow Visualization

Reactants
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Activation
(0°C, Et3N Base)
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 Dropwise Addition Acid/Base
Extraction

 Quench & Wash Pure Myristanilide
(Cryst. Ethanol)

 Recrystallization

Click to download full resolution via product page

Caption: Figure 1. Optimized synthetic pathway for high-purity Myristanilide production via

acyl chloride route.

Biological & Pharmacological Relevance[3][4]
The Toxic Oil Syndrome (TOS) Connection
Myristanilide is structurally homologous to the Oleilanilides and Linoleanilides identified as the

causative agents of the 1981 Toxic Oil Syndrome in Spain. This epidemic was caused by the

consumption of rapeseed oil that had been denatured with aniline for industrial use and then

illegally refined for human consumption [2][3].[3][4]

Mechanism of Formation: During the illegal refining process, residual aniline reacted with

triglycerides/fatty acids at high temperatures, generating Fatty Acid Anilides (FAAs).

Toxicological Marker: While unsaturated anilides (Oleic/Linoleic) are more potent

immunotoxicants, Myristanilide serves as a stable, saturated marker for detecting aniline

contamination in lipid supplies [4].

Immunotoxicity Mechanism
Research indicates that FAAs do not act directly but require metabolic activation.[1][5]

Metabolism: FAAs are oxidized by cytochrome P450 enzymes.[1]
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Autoimmunity: Reactive intermediates form adducts with host proteins, creating neo-

antigens.[1]

Response: This triggers a T-cell mediated autoimmune response, leading to the vascular and

connective tissue damage observed in TOS [5].[1]

Pathogenicity Visualization[1]
Caption: Figure 2.[2][6] Proposed mechanism of action for Fatty Acid Anilide (FAA) induced

immunotoxicity.

Analytical Characterization
To validate the synthesis of Myristanilide, the following spectral signatures are diagnostic.

Infrared Spectroscopy (FT-IR)
Amide I Band: ~1660 cm⁻¹ (C=O stretch).

Amide II Band: ~1540 cm⁻¹ (N-H bend).[1]

N-H Stretch: ~3300 cm⁻¹ (Sharp peak).

C-H Stretch: 2920, 2850 cm⁻¹ (Alkyl chain).[1]

Nuclear Magnetic Resonance ( H-NMR)
Solvent:

, 300 MHz

7.50 (d, 2H): Ortho-protons on phenyl ring.

7.30 (t, 2H): Meta-protons on phenyl ring.

7.10 (t, 1H): Para-proton on phenyl ring.

7.20 (br s, 1H): Amide N-H (Exchangeable).[1]

2.35 (t, 2H):
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-Methylene protons (

).[1]

1.25 (m, 20H): Bulk methylene chain.

0.88 (t, 3H): Terminal methyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Acetanilide | C8H9NO | CID 904 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Myristamide, N-dodecyl- | C26H53NO | CID 18377782 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Toxic oil syndrome - Wikipedia [en.wikipedia.org]

4. Potential implication of aniline derivatives in the Toxic Oil Syndrome (TOS) - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/Acetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/Myristanilide
https://www.benchchem.com/product/b1581526/docs?utm_src=pdf-body#myristanilide-structural-dynamics-synthesis-and-pharmacological-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Myristanilide
https://pubmed.ncbi.nlm.nih.gov/12192735/
https://pubchem.ncbi.nlm.nih.gov/compound/Acetanilide
https://en.wikipedia.org/wiki/Toxic_oil_syndrome
https://en.wikipedia.org/wiki/Toxic_oil_syndrome
https://pubmed.ncbi.nlm.nih.gov/12192735/
https://pubchem.ncbi.nlm.nih.gov/compound/Acetanilide
https://en.wikipedia.org/wiki/Toxic_oil_syndrome
https://pubmed.ncbi.nlm.nih.gov/20970410/
https://pdf.benchchem.com/1329/A_Comparative_Toxicological_Profile_of_Fatty_Acid_Anilides_An_Essential_Guide_for_Researchers.pdf
https://pubmed.ncbi.nlm.nih.gov/7918809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1554401/
https://pubmed.ncbi.nlm.nih.gov/20970410/
https://www.benchchem.com/product/b1581526?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Acetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/Myristamide_-N-dodecyl
https://pubchem.ncbi.nlm.nih.gov/compound/Myristamide_-N-dodecyl
https://en.wikipedia.org/wiki/Toxic_oil_syndrome
https://pubmed.ncbi.nlm.nih.gov/20970410/
https://pubmed.ncbi.nlm.nih.gov/20970410/
https://pdf.benchchem.com/1329/A_Comparative_Toxicological_Profile_of_Fatty_Acid_Anilides_An_Essential_Guide_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Myristanilide | C20H33NO | CID 69324 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Factors associated with pathogenicity of oils related to the toxic oil syndrome epidemic in
Spain - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Effect of fatty acid anilides on immune responses of Swiss mice - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Myristanilide: Structural Dynamics, Synthesis, and
Pharmacological Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581526/docs#myristanilide-structural-dynamics-
synthesis-and-pharmacological-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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